Cas no 69675-07-6 (1-methyl-4-(3-methylphenyl)-1,2,3,6-tetrahydropyridine)

• Product name: 1-methyl-4-(3-methylphenyl)-1,2,3,6-tetrahydropyridine
• CAS No: 69675-07-6
• MF: C₁₃H₁₇N
• Molecular Weight: 187.28078
• CID: 1738513
• PubChem ID: 155323

1-methyl-4-(3-methylphenyl)-1,2,3,6-tetrahydropyridine Properties

Names and Identifiers

• 1-methyl-4-(3-methylphenyl)-1,2,3,6-tetrahydropyridine
• pyridine, 1,2,3,6-tetrahydro-1-methyl-4-(3-methylphenyl)-
• 1-methyl-4-(3-methylphenyl)-3,6-dihydro-2H-pyridine
• 69675-07-6
• CHEMBL62134
• DTXSID90219967
• SCHEMBL8264178

• Inchi： InChI=1S/C13H17N/c1-11-4-3-5-13(10-11)12-6-8-14(2)9-7-12/h3-6,10H,7-9H2,1-2H3
• InChIKey： NGAHSUYKMIBETE-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)C2=CCN(CC2)C

Computed Properties

• 精确分子量: 187.13621
• 同位素质量: 187.136
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 1
• 重原子数量: 14
• 可旋转化学键数量: 1
• 复杂度: 219
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 3.2Ų
• XLogP3: 3.2

Experimental Properties

• Density: 0.989
• Boiling Point: 286.1°C at 760 mmHg
• 闪点: 115.9°C
• Refractive Index: 1.549
• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes